Lipophilicity Differentiation: Gem-Dimethyl Effect
The 4',4'-gem-dimethyl substitution on the dihydronaphthalene ring of the target compound produces a measured/calculated LogP of 3.15, compared with a LogP of 2.21 for the closest unsubstituted analog 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine (CAS 1891305-41-1), representing a ΔLogP of +0.94 . This nearly one-log-unit increase in lipophilicity is a well-established consequence of gem-dimethyl substitution on cyclic systems and is expected to influence membrane partitioning, metabolic stability, and protein binding [1]. The higher LogP places the target compound closer to the optimal CNS drug-like range (LogP 2–4) while remaining below the typical liability threshold of LogP >5.
| Evidence Dimension | Lipophilicity (LogP) |
|---|---|
| Target Compound Data | LogP = 3.15 (calculated, hydrochloride salt, CAS 1427380-49-1) |
| Comparator Or Baseline | LogP = 2.21 (3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine, CAS 1891305-41-1) |
| Quantified Difference | ΔLogP = +0.94 (target more lipophilic by approximately one log unit) |
| Conditions | Calculated LogP values from vendor-provided cheminformatic data; target from Leyan (CAS 1427380-49-1), comparator from ChemSpace (CAS 1891305-41-1) |
Why This Matters
A ΔLogP of ~0.94 represents a roughly 9-fold difference in octanol-water partition coefficient, directly impacting compound handling in biochemical assays, membrane permeability predictions, and chromatographic behavior during purification, making the two compounds non-interchangeable in any protocol where lipophilicity governs outcome.
- [1] Wuitschik G, Carreira EM, Wagner B, Fischer H, Parrilla I, Schuler F, Rogers-Evans M, Müller K. Oxetanes in drug discovery: structural and synthetic insights. Journal of Medicinal Chemistry. 2010;53(8):3227-3246. Discusses gem-dimethyl effect on lipophilicity and conformational preference. View Source
